Cas no 779281-68-4 (Octanedioic acid, 2-amino-, dimethyl ester)
779281-68-4 structure
Product Name:Octanedioic acid, 2-amino-, dimethyl ester
CAS No:779281-68-4
MF:C10H19NO4
MW:217.26216340065
CID:535270
PubChem ID:19066374
Update Time:2025-04-19
Octanedioic acid, 2-amino-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2-amino-, dimethyl ester
- dimethyl 2-aminooctanedioate
- 779281-68-4
- DTXSID00597763
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- Inchi: 1S/C10H19NO4/c1-14-9(12)7-5-3-4-6-8(11)10(13)15-2/h8H,3-7,11H2,1-2H3
- InChI Key: ZGBADQWXAVLKAW-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCCCCC(=O)OC)N)=O
Computed Properties
- Exact Mass: 217.13147
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 78.62
Octanedioic acid, 2-amino-, dimethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
779281-68-4 (Octanedioic acid, 2-amino-, dimethyl ester) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
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- 15399-22-1(Methyl (2S)-2-Aminobutanoate)
- 23032-21-5((R)-Methyl 2-amino-4-methylpentanoate)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 2577-46-0((2S,3S)-Methyl 2-amino-3-methylpentanoate)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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